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Compound of Interest

Compound Name: 1-Methoxypentan-3-ol

Cat. No.: B3381866

Technical Guide: Physical Properties of
Methoxy-Pentanol Isomers

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth guide to the physical properties of C6H1402
isomers, with a focus on boiling point and density. Due to the limited availability of experimental
data for 1-Methoxypentan-3-ol, this guide presents computed data for related isomers to
serve as a reference. Furthermore, it details standardized experimental protocols for the
determination of these critical physical parameters.

Physical Properties of Methoxy-Pentanol Isomers

Quantitative data for various isomers of methoxy-pentanol are summarized below. These
values are computationally derived and provide an estimation of the physical properties.
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2-Methoxypentan- 3-Methoxy-1- 1-Methoxypentan-
Property

3-ol pentanol 2-ol
Molecular Formula C6H1402 C6H1402 C6H1402

Molecular Weight 118.17 g/mol [1] 118.17 g/mol [2] 118.17 g/mol [3]
Boiling Point Not available Not available Not available
Density Not available Not available Not available
XLogP3-AA 0.8[1] 0.7[2] Not available
Hydrogen Bond Donor )

1[1] 1[2] Not available
Count
Hydrogen Bond ]

2[1] 2[2] Not available

Acceptor Count

Note: Experimental values for the boiling point and density of 1-Methoxypentan-3-ol are not
readily available in public databases. The data presented is for structurally related isomers and
is computationally generated.

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of

boiling point and density for a liquid compound such as 1-Methoxypentan-3-ol.

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[4] A common and effective method for its determination is the capillary method.[5]

Apparatus:

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath on a hot plate)[5][6]
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Beaker

Stirring rod or magnetic stirrer

Clamps and stand

Procedure:

A few milliliters of the liquid sample (e.g., 1-Methoxypentan-3-ol) are placed into a small test
tube.[7]

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.[7]

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

The assembly is immersed in a heating bath (e.g., water or oil) within a beaker.[5][6]

The bath is heated slowly and stirred continuously to ensure uniform temperature
distribution.[6]

As the temperature rises, air trapped in the capillary tube will escape.[5]

The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is noted.[5] This indicates that the vapor pressure of the liquid is exceeding the
external pressure.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[5]

Density is an intrinsic physical property defined as the mass of a substance per unit volume (d

= m/V).[8] Its determination requires precise measurement of both mass and volume.

Apparatus:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3381866?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://jeplerts.wordpress.com/2008/12/21/analytical-chemistry-experiment-determination-of-the-boiling-point-of-wine/
https://jeplerts.wordpress.com/2008/12/21/analytical-chemistry-experiment-determination-of-the-boiling-point-of-wine/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Volumetric flask or graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (analytical or top-pan)

Thermometer

Pipette

Procedure:

The mass of a clean, dry volumetric flask or graduated cylinder is accurately measured using
an electronic balance.[9][10]

e A known volume of the liquid sample is carefully transferred into the weighed container. For
accurate results, a pipette can be used.[9]

e The combined mass of the container and the liquid is then measured.[9][10]

e The mass of the liquid is determined by subtracting the mass of the empty container from the
combined mass.[9][10]

e The density is calculated by dividing the mass of the liquid by its volume.[8]

o The temperature of the liquid should be recorded, as density is temperature-dependent.[8]
For higher precision, the procedure can be repeated multiple times, and the average density
can be reported.[9]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
physical properties discussed.
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Experimental Workflow for Boiling Point Determination

Preparation

Sample Preparation:
Fill test tube with liquid

Apparatus Setup:
Insert capillary tube (open end down)
Attach to thermometer

Measurement

Final Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Experimental Workflow for Density Determination

Mass Measurement

Weigh empty, dry
volumetric flask

Add known volume of liquid

Weigh flask with liquid

Calculate mass of liquid:
(Mass of flask + liquid) - (Mass of empty flask)

Calculation

Volume Measurement

Record the volume of liquid added

Calculate Density:

Density = Mass / Volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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